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Compound of Interest

Compound Name: CC-647

Cat. No.: B15611326

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed, step-by-step guide for the covalent labeling of proteins with

CF™647 succinimidyl ester (SE). CF™647 is a bright and photostable far-red fluorescent dye,

spectrally similar to Cy®5 and Alexa Fluor™ 647, making it an excellent choice for a variety of

applications including fluorescence microscopy, flow cytometry, and in vivo imaging.[1]

The protocol outlined below is optimized for labeling IgG antibodies but can be adapted for

other proteins with accessible primary amine groups.[1]

Introduction to Amine-Reactive Labeling
CF™647 SE is an amine-reactive fluorescent dye. The succinimidyl ester (SE) moiety reacts

with primary amino groups (-NH2), such as the side chain of lysine residues and the N-

terminus of a polypeptide chain, to form a stable amide bond.[1][2][3] This reaction is most

efficient at a slightly basic pH (8.3-8.5), where the amino groups are deprotonated and

therefore more nucleophilic.[2][3][4]
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It is crucial to use a buffer free of primary amines, such as Tris or glycine, as these will compete

with the protein for reaction with the dye.[3][5]

Quantitative Data Summary
Table 1: Spectral Properties of CF™647

Property Value

Excitation Maximum (λex) 650 nm[6]

Emission Maximum (λem) 665 nm[6]

Molar Extinction Coefficient (ε) 240,000 cm⁻¹M⁻¹ at 650 nm

Correction Factor (A₂₈₀/A₆₅₀) 0.03

Table 2: Recommended Molar Ratios for Labeling
Protein Concentration

Recommended
Dye:Protein Molar Ratio

Expected Labeling
Efficiency

~1 mg/mL 9:1 to 15:1 20-30%[1]

~2.5 mg/mL 9:1 to 15:1 ~35%[1]

>5 mg/mL 9:1 to 15:1 >35%[1]

Note: These are starting recommendations. The optimal dye-to-protein ratio may need to be

determined empirically for each specific protein.[1]

Experimental Protocol
This protocol is designed for labeling approximately 1-5 mg of an IgG antibody.[1][5]

Required Materials
CF™647 SE (e.g., from Sigma-Aldrich, Biotium)

Protein to be labeled (e.g., IgG antibody)

Anhydrous Dimethylsulfoxide (DMSO)[1][7]
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Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3[1][7]

Purification Column (e.g., Sephadex G-25 or equivalent size-exclusion chromatography

column)[1]

Phosphate-Buffered Saline (PBS), pH 7.4[1]

Microcentrifuge tubes

Pipettes and tips

Spectrophotometer

Experimental Workflow Diagram

Prepare Protein Solution
(2-10 mg/mL in 0.1 M NaHCO₃, pH 8.3)

Mix Protein and Dye Solutions
(Target Molar Ratio)

Prepare Dye Stock Solution
(10 mM CF647 SE in anhydrous DMSO)

Incubate for 1 hour
at Room Temperature (in the dark)

Purify Labeled Protein
(Size-Exclusion Chromatography)

Collect Labeled Protein Fractions Measure Absorbance
(A₂₈₀ and A₆₅₀)

Calculate Degree of Labeling (DOL)

Click to download full resolution via product page

Caption: Workflow for labeling proteins with CF™647 SE.

Step-by-Step Procedure
Step 1: Protein Preparation
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Dissolve the protein in the Reaction Buffer (0.1 M sodium bicarbonate, pH 8.3) to a final

concentration of 2-10 mg/mL.[3]

If the protein is already in a buffer containing primary amines (e.g., Tris), a buffer exchange

must be performed. This can be done by dialysis against the Reaction Buffer or by using a

desalting column.[5] Sodium azide does not interfere with the labeling reaction.[5]

Step 2: Dye Preparation

Allow the vial of CF™647 SE to warm to room temperature before opening to prevent

moisture condensation.[1]

Add the appropriate volume of anhydrous DMSO to the vial to create a 10 mM stock

solution. For a 1 µmole vial, add 100 µL of DMSO.[1]

Vortex the vial briefly to ensure the dye is fully dissolved. This stock solution should be used

immediately.[8]

Step 3: Labeling Reaction

Calculate the volume of the 10 mM dye stock solution needed to achieve the desired dye-to-

protein molar ratio (see Table 2 for recommendations).

While gently stirring or rocking the protein solution, slowly add the calculated volume of the

CF™647 SE stock solution.[3][9]

Incubate the reaction mixture for 1 hour at room temperature, protected from light.[1][9] For

some proteins, incubation overnight at 2-8°C after an initial 1-hour incubation at room

temperature may yield better results.[10]

Step 4: Purification of the Labeled Protein

Prepare a size-exclusion chromatography column (e.g., Sephadex G-25) according to the

manufacturer's instructions. Equilibrate the column with PBS, pH 7.4.[1]

Apply the reaction mixture to the top of the column.
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Elute the labeled protein with PBS. The labeled protein will be in the first colored fraction to

elute from the column. The smaller, unconjugated dye molecules will elute later.

Collect the purified, labeled protein.

Storage of the Labeled Protein
Store the labeled protein at 2-8°C, protected from light. For long-term storage, it is

recommended to add a stabilizing agent like bovine serum albumin (BSA) to a final

concentration of 1-10 mg/mL and to aliquot the conjugate and store at -20°C or below.[10][11]

Avoid repeated freeze-thaw cycles.[10][11]

Calculation of the Degree of Labeling (DOL)
The Degree of Labeling (DOL) is the average number of dye molecules conjugated to each

protein molecule.[12][13]

Measure the absorbance of the purified labeled protein solution at 280 nm (A₂₈₀) and 650 nm

(A₆₅₀) using a spectrophotometer.[14] Dilute the sample if the absorbance reading is greater

than 2.0.[14]

Calculate the concentration of the protein using the following formula:

Protein Concentration (M) = [A₂₈₀ - (A₆₅₀ x Correction Factor)] / ε_protein

A₂₈₀: Absorbance at 280 nm

A₆₅₀: Absorbance at 650 nm

Correction Factor: 0.03 for CF™647

ε_protein: Molar extinction coefficient of the protein at 280 nm (e.g., for IgG, ε ≈ 210,000

M⁻¹cm⁻¹)

Calculate the DOL using the following formula:

DOL = A₆₅₀ / (ε_dye x Protein Concentration (M))
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A₆₅₀: Absorbance at 650 nm

ε_dye: Molar extinction coefficient of CF™647 (240,000 M⁻¹cm⁻¹)

For IgG antibodies labeled with CF™647, the optimal DOL is typically between 3 and 6.[1] A

DOL below 0.5 may result in a low signal, while a DOL greater than 10 can lead to fluorescence

quenching and reduced protein activity.[13][15]

Troubleshooting
Table 3: Common Issues and Solutions
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Issue Possible Cause Suggested Solution

Low DOL
Inaccurate initial protein

concentration.

Accurately quantify the protein

concentration before labeling

(e.g., using BCA assay).[16]

Presence of primary amines in

the protein buffer.

Perform buffer exchange into

an amine-free buffer (e.g., 0.1

M sodium bicarbonate, pH

8.3).[3][16]

Hydrolyzed/inactive dye.

Use fresh, anhydrous DMSO

to reconstitute the dye

immediately before use. Store

the dye desiccated at -20°C.[1]

[16]

High DOL
Actual protein concentration is

lower than measured.

Re-quantify the protein

concentration. Ensure the

protein is fully solubilized.[16]

Excessive dye used in the

reaction.

Reduce the dye-to-protein

molar ratio in the labeling

reaction.[16]

Protein Precipitation
High degree of labeling leading

to aggregation.
Optimize for a lower DOL.[16]

Protein instability in the

labeling buffer.

Ensure the protein is stable at

pH 8.3. If not, consider

alternative labeling chemistries

(e.g., maleimide chemistry for

cysteine residues).[2]

Low Protein Recovery
Protein aggregation during

labeling or purification.

Centrifuge the labeled protein

solution to remove aggregates

before use.[10]

Improper use of purification

column/device.

Follow the manufacturer's

instructions for the purification

method. Ensure the molecular
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weight cutoff is appropriate for

the protein.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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